
Technical Guide: Analysis of CAS Number
59348-05-9

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acrylic acid,rubidium salt

Cat. No.: B15348884 Get Quote

Disclaimer: Initial searches for the specific CAS number 59348-05-9 did not yield any publicly

available data for a compound with this identifier. The following technical guide has been

prepared using information available for a closely related compound, 2-bromo-4'-chloro-2'-(o-

fluorobenzoyl)acetanilide (CAS 1584-62-9), which shares some structural motifs that may be of

interest to researchers in a similar field. This information is provided for illustrative purposes

and should not be considered as data for CAS 59348-05-9.

An In-depth Technical Guide on 2-bromo-4'-chloro-
2'-(o-fluorobenzoyl)acetanilide (CAS 1584-62-9)
This guide provides a comprehensive overview of the known properties and available data for

2-bromo-4'-chloro-2'-(o-fluorobenzoyl)acetanilide, a compound relevant to organic synthesis

and pharmaceutical research.

Chemical and Physical Properties
The fundamental chemical and physical properties of 2-bromo-4'-chloro-2'-(o-

fluorobenzoyl)acetanilide are summarized in the table below. This data is essential for handling,

storage, and application of the compound in a research setting.
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Property Value Source

CAS Number 1584-62-9 [1][2]

Molecular Formula C15H10BrClFNO2 [1]

Molecular Weight 370.601 g/mol [1]

Appearance Light yellow solid [1]

Boiling Point 575.2°C at 760 mmHg [1]

Density 1.611 g/cm³ [1]

EINECS Number 216-437-7 [1]

MDL Number MFCD23136922 [1]

Safety Information
Understanding the safety profile of a chemical is critical for ensuring safe handling and

experimental conduct. The available safety information for this compound is listed below.

Information Type Data Source

HS Code 2924299090 [1]

Primary Use
R&D purposes in organic

synthesis
[1][2]

Note: A comprehensive Safety Data Sheet (SDS) should be consulted before handling this

chemical. The information provided here is not exhaustive.

Experimental Protocols & Synthesis
While specific, detailed experimental protocols for the synthesis of 2-bromo-4'-chloro-2'-(o-

fluorobenzoyl)acetanilide were not found in the provided search results, a general synthetic

pathway can be inferred from procedures for structurally similar acetanilides. A common

method involves the acylation of an aniline derivative. The following is a representative

workflow.
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Generalized Synthesis of a Substituted Acetanilide

A plausible synthetic route for a compound like 2-bromo-4'-chloro-2'-(o-

fluorobenzoyl)acetanilide would likely involve the reaction of a substituted aniline with an

appropriate acylating agent. The diagram below illustrates a generalized workflow for such a

synthesis.
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Step 1: Acylation

Step 2: Work-up

Step 3: Purification

Substituted Aniline
(e.g., 2-amino-5-chloro-2'-fluorobenzophenone)

Reaction in suitable solvent
(e.g., Chloroform)

Acylating Agent
(e.g., Bromoacetyl bromide)

Aqueous Wash
(to remove impurities)

Transfer

Drying of Organic Layer
(e.g., with anhydrous MgSO4)

Solvent Removal
(under reduced pressure)

Purification by
Flash Chromatography

Final Product
(2-bromo-4'-chloro-2'-(o-fluorobenzoyl)acetanilide)

Click to download full resolution via product page

Generalized Synthetic Workflow for Acetanilide Formation
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Potential Applications
Compounds such as 2-bromo-4'-chloro-2'-(o-fluorobenzoyl)acetanilide are valuable in several

areas of chemical research:

Organic Synthesis: It serves as a building block for creating more complex molecules due to

its functional groups.[3]

Medicinal Chemistry: The structural motifs present in this compound are of interest in drug

discovery for developing new therapeutic agents.[3] Researchers have explored derivatives

of similar compounds for potential applications in oncology, as antimicrobial agents, and in

neuropharmacology.[3]

Material Science: It has potential as a ligand in coordination chemistry for the development

of novel catalysts and materials.[3]

Final Disclaimer: The information presented in this document pertains to 2-bromo-4'-chloro-2'-

(o-fluorobenzoyl)acetanilide (CAS 1584-62-9). No specific data was found for the requested

CAS number 59348-05-9. Researchers should verify the identity and properties of any

chemical substance from a reliable source before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15348884#cas-number-59348-05-9-properties-and-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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